Cas no 847388-72-1 (1-(3,4-dichlorophenyl)-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea)

• Product Name: 1-(3,4-dichlorophenyl)-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea
• CAS No: 847388-72-1
• MF: C₁₈H₁₇Cl₂N₃S
• MW: 378.318680524826
• CID: 5981431
• PubChem ID: 2046626
• Update Time: 2023-12-13

1-(3,4-dichlorophenyl)-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea
• Thiourea, N-(3,4-dichlorophenyl)-N'-[2-(2-methyl-1H-indol-3-yl)ethyl]-
• AB00671252-01
• F0658-0029
• 1-(3,4-dichlorophenyl)-3-(2-(2-methyl-1H-indol-3-yl)ethyl)thiourea
• 847388-72-1
• 1-(3,4-dichlorophenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea
• AKOS024593683

• Inchi： 1S/C18H17Cl2N3S/c1-11-13(14-4-2-3-5-17(14)22-11)8-9-21-18(24)23-12-6-7-15(19)16(20)10-12/h2-7,10,22H,8-9H2,1H3,(H2,21,23,24)
• InChI Key： ZLYDUOAAOHMVDV-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NCCC1C2=C(NC=1C)C=CC=C2)=S

Computed Properties

• Exact Mass: 377.0520241g/mol
• Monoisotopic Mass: 377.0520241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 551.6±60.0 °C(Predicted)
• pka: 11.44±0.70(Predicted)